Cas no 1003993-40-5 (1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole
• CAS No: 1003993-40-5
• MF: C₁₀H₇ClFN₃O₃
• MW: 271.632284402847
• MDL: MFCD06740551
• CID: 3060432
• PubChem ID: 7172348
• Update Time: 2025-06-12

1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((2-Chloro-4-fluorophenoxy)methyl)-4-nitro-1H-pyrazole
• AKOS B024932
• ART-CHEM-BB B024932
• 1-(2-CHLORO-4-FLUORO-PHENOXYMETHYL)-4-NITRO-1H-PYRAZOLE
• 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole
• AKOS000314562
• DTXSID001202499
• 1-[(2-chloro-4-fluorophenoxy)methyl]-4-nitro-1H-pyrazole
• 1-[(2-chloro-4-fluoro-phenoxy)methyl]-4-nitro-pyrazole
• CS-0268886
• 1003993-40-5
• 1-(2-CHLORO-4-FLUOROPHENOXYMETHYL)-4-NITROPYRAZOLE
• 1-[(2-chloro-4-fluorophenoxy)methyl]-4-nitropyrazole
• STK350224
• BBL040358
• EN300-230294

• MDL： MFCD06740551
• Inchi： 1S/C10H7ClFN3O3/c11-9-3-7(12)1-2-10(9)18-6-14-5-8(4-13-14)15(16)17/h1-5H,6H2
• InChI Key： GFSBOAFTFWZKTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCN1C=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 271.0159969Da
• Monoisotopic Mass: 271.0159969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole

Introduction to 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole (CAS No. 1003993-40-5)

1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole, with the CAS number 1003993-40-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antifungal properties. The unique substitution pattern of this compound, featuring a 2-chloro-4-fluorophenoxy group and a nitro group, makes it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole is characterized by a pyrazole ring with a nitro group at the 4-position and a substituted phenoxy group attached to the 1-position via a methylene bridge. The presence of the chloro and fluoro substituents on the phenoxy ring imparts specific electronic and steric effects that can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole has also been investigated for its antifungal activity. A study published in the Antimicrobial Agents and Chemotherapy journal demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity, leading to cell death.

The pharmacokinetic profile of 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole has also been studied extensively. Research indicates that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further studies are needed to optimize its formulation and dosing regimens for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

The synthesis of 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole involves several steps, including the preparation of the substituted phenoxy intermediate and its subsequent coupling with a nitro-substituted pyrazole derivative. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-chloro-4-fluorophenol with an appropriate alkylating agent followed by condensation with a nitro-substituted pyrazole precursor.

In conclusion, 1-(2-chloro-4-fluorophenoxy)methyl-4-nitro-1H-pyrazole (CAS No. 1003993-40-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of drugs used to treat inflammatory diseases and fungal infections.